Cas no 1805161-80-1 (Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805161-80-1
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4843069
• Update Time: 2025-09-28

Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-8(20)3-5-2-7(22-11(15,16)17)6(4-18)9(19-5)10(12,13)14/h2H,3-4,18H2,1H3
• InChI Key： OKTGKINCPYQBBW-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(CC(=O)OC)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate

Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate: A Comprehensive Overview

The compound with CAS No. 1805161-80-1, known as Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which incorporates multiple functional groups, including an aminomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. The presence of these groups imparts distinctive chemical properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders. The aminomethyl group within the molecule serves as a versatile site for further functionalization, enabling the creation of bioisosteres or prodrugs. Meanwhile, the trifluoromethoxy and trifluoromethyl groups contribute to the molecule's stability and lipophilicity, which are critical properties for drug candidates aiming to achieve optimal pharmacokinetics.

One of the most intriguing aspects of Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate is its ability to act as a scaffold for constructing heterocyclic compounds. Researchers have exploited this property to synthesize a wide range of derivatives, some of which exhibit remarkable biological activities. For instance, certain derivatives have demonstrated potent antimicrobial activity, making them promising candidates for the development of new antibiotics in an era where antibiotic resistance is a growing concern.

In addition to its medicinal applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). The trifluoromethoxy group plays a crucial role in modulating the electronic characteristics of the molecule, enhancing its suitability for such applications.

The synthesis of Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments are particularly significant given the increasing demand for this compound in both academic research and industrial applications.

From a structural perspective, the molecule's pyridine ring serves as a rigid framework that facilitates various chemical transformations. The strategic placement of substituents on the ring allows for fine-tuning of its reactivity and selectivity. For example, the methyl acetate group at position 6 provides an ester functionality that can be readily converted into other functional groups, expanding the versatility of the molecule.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound. Advanced techniques such as molecular docking and quantum mechanics calculations have revealed how it binds to target proteins or interacts with other molecules in solution. These findings are instrumental in guiding further research and optimizing its use in practical applications.

In conclusion, Methyl 3-(aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetate is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.